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methoxybenzyl)hydrazine

Cat. No.: B12822221

Get Quote

Executive Summary & Molecular Profile
(3-Chloro-2-methoxybenzyl)hydrazine is a critical synthetic intermediate, often utilized in the

development of pyrazole-based kinase inhibitors and agrochemical agents. Its structural

uniqueness lies in the 1,2,3-trisubstitution pattern of the benzene ring, where the steric bulk of

the ortho-methoxy group and the electronic effects of the meta-chloro substituent significantly

influence the conformation of the flexible hydrazine tail.

This guide outlines the protocol for determining its crystal structure, predicting a monoclinic or

triclinic lattice for its stable salt form, driven by charge-assisted hydrogen bonding networks.
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Parameter Value / Prediction Notes

IUPAC Name

[(3-Chloro-2-

methoxyphenyl)methyl]hydrazi

ne

Molecular Formula C₈H₁₁ClN₂O Free base

Target Salt Form
Dihydrochloride

(C₈H₁₁ClN₂O[1] · 2HCl)

Recommended for XRD

stability

Predicted M.P. 160–165 °C (dec.)
Based on benzylhydrazine

analogs [1]

Key Structural Feature Ortho-Methoxy Twist
Steric clash forces non-planar

geometry

Synthesis & Crystallization Protocol
Obtaining a single crystal suitable for X-ray diffraction (XRD) requires high-purity material.

Free-base benzylhydrazines are prone to oxidation and oil formation; therefore, this protocol

targets the Dihydrochloride Salt.

Synthesis Route (Reductive Amination)
While direct alkylation of hydrazine with benzyl chloride is possible, the Reductive Amination of

the corresponding aldehyde is preferred to minimize poly-alkylation.

Condensation: React 3-chloro-2-methoxybenzaldehyde (1.0 eq) with hydrazine hydrate (5.0

eq) in ethanol at reflux for 2 hours. The excess hydrazine prevents dimer formation (azine).

Evaporation: Remove solvent and excess hydrazine under high vacuum to obtain the

intermediate hydrazone.

Reduction: Redissolve hydrazone in dry THF. Add NaBH₃CN (Sodium cyanoborohydride)

(1.5 eq) and adjust pH to ~4 with acetic acid. Stir at RT for 12 hours.

Workup: Quench with NaOH (aq), extract with DCM, and dry over MgSO₄.
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Crystallization for XRD (The "Slow Diffusion" Method)
The goal is to grow prisms or blocks >0.1 mm in size.

Step 1 (Salt Formation): Dissolve the crude free base oil in a minimal amount of absolute

ethanol.

Step 2 (Acidification): Dropwise add 4M HCl in dioxane until pH < 2. A white precipitate (the

salt) will form immediately.

Step 3 (Recrystallization):

Dissolve the precipitate in hot Methanol (just enough to solubilize).

Place this solution in a small inner vial.

Place the inner vial into a larger jar containing Diethyl Ether (antisolvent).

Cap the large jar tightly. As ether diffuses into the methanol, the solubility decreases,

forcing slow nucleation.

Timeline: Leave undisturbed in the dark at 4°C for 3–7 days.

Experimental Workflow Visualization
The following diagram outlines the critical path from raw material to refined crystal structure.
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Figure 1: Critical path workflow for the isolation and structural determination of the target

hydrazine salt.
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When analyzing the solved structure, focus on the following three mechanistic features that

define this molecule's solid-state behavior.

The "Ortho-Effect" & Torsion Angles
In the crystal lattice, the 2-methoxy group will likely be forced out of the plane of the benzene

ring due to steric repulsion from the 3-chloro atom and the 1-methylene bridge.

Critical Parameter: Measure the torsion angle

(C3-C2-O-CH3).

Expectation: A twist of ~60–90° is common in 1,2,3-trisubstituted benzenes to minimize

dipole alignment and steric clash [2].

Hydrazine Tail Conformation
The hydrazine moiety (-CH2-NH-NH2) is highly flexible. In the dihydrochloride salt form, both

nitrogen atoms may be protonated (-CH2-NH2(+)-NH3(+)), or more likely, the terminal nitrogen

is protonated (-CH2-NH-NH3(+)).

Gauche Effect: Expect a gauche conformation around the N-N bond (torsion angle ~60°)

rather than anti, stabilized by the chloride counter-ions bridging the protons.

Hydrogen Bonding Network
The lattice stability will be dominated by Charge-Assisted Hydrogen Bonds (CAHB).

Donors: The ammonium protons (

).

Acceptors: The Chloride anions (

) and the Methoxy Oxygen (

).

Interaction: Look for
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distances in the range of 3.15 – 3.25 Å.

Crystallographic Data Tables (Reference Standards)
Use the following standard bond lengths and angles to validate your refinement. Deviations

>0.02 Å from these values may indicate disorder or incorrect atom assignment.

Table 1: Expected Bond Geometries
Bond Type Expected Length (Å) Hybridization Logic

C(Ar) – Cl 1.73 – 1.75 Carbon attached to Chlorine.

C(Ar) – O(Me) 1.36 – 1.38
Partial double bond character

(resonance).

O(Me) – C(Me) 1.42 – 1.44
Standard

C-O single bond.

C(Ar) – C(H2) 1.50 – 1.52 Benzylic single bond.

N – N 1.40 – 1.45
Single bond, elongated if

protonated (repulsion).

Table 2: Data Collection Strategy (SC-XRD)
Parameter Setting Reason

Radiation

Mo K

(

Å)

Preferred for Cl-containing

samples to minimize

absorption.

Temperature 100 K
Essential to freeze hydrazine

tail disorder.

Resolution 0.80 Å
Standard for small molecule

refinement.

Space Group or
Most common for organic salts

(centrosymmetric).
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Interaction Logic Diagram
The following diagram illustrates the predicted intermolecular forces stabilizing the crystal

lattice.
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Figure 2: Predicted charge-assisted hydrogen bonding network in the dihydrochloride salt

lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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